An In-depth Technical Guide to 5-Bromo-3-chloro-2-hydroxybenzaldehyde: Structure, Properties, and Applications
An In-depth Technical Guide to 5-Bromo-3-chloro-2-hydroxybenzaldehyde: Structure, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
5-Bromo-3-chloro-2-hydroxybenzaldehyde, a halogenated derivative of salicylaldehyde, is a versatile organic compound with significant potential in medicinal chemistry and materials science. Its unique electronic and structural characteristics, arising from the presence of bromine, chlorine, a hydroxyl group, and an aldehyde functional group on the benzene ring, make it a valuable precursor for the synthesis of a wide range of bioactive molecules and functional materials. This technical guide provides a comprehensive overview of the structure, physicochemical properties, synthesis, reactivity, and potential applications of 5-Bromo-3-chloro-2-hydroxybenzaldehyde, with a focus on its relevance to researchers and professionals in the field of drug development.
Chemical Structure and Identification
5-Bromo-3-chloro-2-hydroxybenzaldehyde is an aromatic compound with the chemical formula C₇H₄BrClO₂. The molecule consists of a benzene ring substituted with a bromine atom at position 5, a chlorine atom at position 3, a hydroxyl group at position 2, and a formyl (aldehyde) group at position 1. This substitution pattern is also known as 5-bromo-3-chlorosalicylaldehyde.
Molecular Structure:
Caption: 2D structure of 5-Bromo-3-chloro-2-hydroxybenzaldehyde.
Table 1: Chemical Identifiers
| Identifier | Value |
| IUPAC Name | 5-Bromo-3-chloro-2-hydroxybenzaldehyde |
| Synonyms | 5-Bromo-3-chlorosalicylaldehyde, 3-Chloro-5-bromosalicylaldehyde |
| CAS Number | 19652-33-6 |
| Molecular Formula | C₇H₄BrClO₂ |
| Molecular Weight | 235.46 g/mol |
| InChI | InChI=1S/C7H4BrClO2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-3,11H |
| InChIKey | XXFFEGBFFXHMTF-UHFFFAOYSA-N |
| SMILES | O=Cc1c(O)c(Cl)cc(Br)c1 |
Physicochemical Properties
The physicochemical properties of 5-Bromo-3-chloro-2-hydroxybenzaldehyde are summarized in the table below. These properties are crucial for understanding its behavior in various chemical and biological systems.
Table 2: Physicochemical Properties
| Property | Value | Source |
| Appearance | Pale yellow to yellow crystalline flakes | [Vendor Data] |
| Melting Point | 81.5 - 90.5 °C | [Vendor Data] |
| Boiling Point | 245.3 ± 35.0 °C (Predicted) | [ChemSpider] |
| Solubility | Soluble in common organic solvents like ethanol, acetone, and dichloromethane. Limited solubility in water. | [General Knowledge] |
| pKa | 6.20 ± 0.23 (Predicted) | [ChemAxon] |
| LogP | 2.9 (Predicted) | [PubChem] |
Synthesis and Reactivity
Proposed Synthesis Protocol
Proposed Reaction Scheme:
Caption: Proposed synthesis of 5-Bromo-3-chloro-2-hydroxybenzaldehyde.
Detailed Proposed Experimental Protocol:
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Dissolution: Dissolve 3-chlorosalicylaldehyde (1 equivalent) in a suitable solvent such as glacial acetic acid or a chlorinated solvent like dichloromethane in a round-bottom flask equipped with a magnetic stirrer.
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Reagent Addition: Slowly add N-bromosuccinimide (NBS) (1.1 equivalents) portion-wise to the stirred solution at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
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Reaction: Stir the reaction mixture at room temperature for several hours until the starting material is consumed.
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Work-up: Pour the reaction mixture into ice-cold water to precipitate the crude product.
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Purification: Collect the precipitate by filtration, wash with cold water, and then recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure 5-Bromo-3-chloro-2-hydroxybenzaldehyde.
Reactivity
5-Bromo-3-chloro-2-hydroxybenzaldehyde exhibits reactivity characteristic of its functional groups:
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Aldehyde Group: The aldehyde group is susceptible to nucleophilic attack and can undergo various reactions such as condensation with amines to form Schiff bases, reduction to an alcohol, and oxidation to a carboxylic acid.
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Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated to form a phenoxide ion. It can also undergo etherification and esterification reactions.
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Aromatic Ring: The benzene ring is substituted with both activating (hydroxyl) and deactivating (halogens, aldehyde) groups. The electron-withdrawing nature of the halogens and the aldehyde group makes the ring less susceptible to electrophilic aromatic substitution compared to phenol. However, the hydroxyl group directs incoming electrophiles to the ortho and para positions.
Spectral Data
The structural characterization of 5-Bromo-3-chloro-2-hydroxybenzaldehyde is confirmed by various spectroscopic techniques.
Table 3: Predicted Spectral Data
| Technique | Predicted Data |
| ¹H NMR | Aromatic protons are expected to appear as two doublets in the range of δ 7.0-8.0 ppm. The aldehyde proton will be a singlet further downfield (δ 9.5-10.5 ppm), and the phenolic proton will be a broad singlet (its position is concentration and solvent dependent). |
| ¹³C NMR | The spectrum will show seven distinct signals corresponding to the seven carbon atoms. The carbonyl carbon will be the most downfield signal (δ 190-200 ppm). The aromatic carbons will appear in the range of δ 110-160 ppm. |
| IR (cm⁻¹) | Characteristic peaks are expected for the O-H stretch (broad, ~3200-3400 cm⁻¹), C-H stretch of the aldehyde (~2750 and ~2850 cm⁻¹), C=O stretch of the aldehyde (~1650-1680 cm⁻¹), and C=C stretches of the aromatic ring (~1450-1600 cm⁻¹). |
| Mass Spec. | The molecular ion peak (M⁺) would be observed at m/z 234/236/238, showing a characteristic isotopic pattern for a molecule containing one bromine and one chlorine atom. |
Biological Activities and Applications
While direct biological studies on 5-Bromo-3-chloro-2-hydroxybenzaldehyde are limited, research on structurally related compounds suggests its potential in drug discovery and development.
Potential Anti-inflammatory and Neuroprotective Effects
Halogenated salicylaldehyde derivatives have been reported to possess anti-inflammatory and neuroprotective properties. For instance, some brominated salicylaldehydes have shown inhibitory effects on inflammatory pathways. The presence of halogens can enhance the lipophilicity of the molecule, potentially improving its ability to cross cell membranes and interact with biological targets.
A proposed mechanism of action for the anti-inflammatory effects of related compounds involves the modulation of key signaling pathways, such as the NF-κB pathway, which plays a central role in the inflammatory response.
Caption: Potential modulation of the NF-κB signaling pathway.
Antimicrobial and Antioxidant Activities of Metal Complexes
Recent studies have explored the biological activities of metal complexes derived from 5-Bromo-3-chloro-2-hydroxybenzaldehyde. For example, zinc(II) complexes of this compound have been synthesized and characterized, demonstrating both antimicrobial and antioxidant properties.[1] This suggests that 5-Bromo-3-chloro-2-hydroxybenzaldehyde can serve as a versatile ligand for the development of new metallodrugs.
Precursor in Organic Synthesis
Due to its array of functional groups, 5-Bromo-3-chloro-2-hydroxybenzaldehyde is a valuable intermediate in organic synthesis. It is a key building block for the preparation of:
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Schiff Bases: Condensation with primary amines yields Schiff bases, a class of compounds with a broad spectrum of biological activities, including antibacterial, antifungal, and anticancer properties.
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Heterocyclic Compounds: The aldehyde and hydroxyl groups can participate in cyclization reactions to form various heterocyclic systems, which are prevalent in many pharmaceutical agents.
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Polymers and Dyes: The aromatic structure and reactive functional groups make it a suitable monomer for the synthesis of specialty polymers and a precursor for the production of dyes.
Conclusion
5-Bromo-3-chloro-2-hydroxybenzaldehyde is a chemical compound with a rich and versatile chemistry. Its well-defined structure and predictable reactivity make it an important tool for synthetic chemists. While direct biological data on the compound itself is still emerging, the demonstrated activities of its derivatives and structurally similar molecules highlight its significant potential in the development of new therapeutic agents and functional materials. Further research into its synthesis, biological evaluation, and application in various fields is warranted to fully unlock its potential.
